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Abstract
Elevated intraocular pressure (IOP) is a primary and modifiable risk factor for glaucoma, a

progressive optic neuropathy that can lead to irreversible blindness. A critical determinant of

IOP is the episcleral venous pressure (EVP), which represents the pressure in the veins that

drain aqueous humor from the eye.[1] Foslevcromakalim (formerly known as QLS-101) is an

innovative prodrug of levcromakalim, a potent ATP-sensitive potassium (KATP) channel

opener, being developed as a topical ophthalmic solution to lower IOP.[1] This technical guide

provides an in-depth analysis of the mechanism of action, preclinical and clinical data, and

experimental methodologies related to Foslevcromakalim's role in modulating EVP. By

targeting the distal outflow pathway, Foslevcromakalim presents a novel therapeutic strategy

for the management of glaucoma.

Introduction: The Significance of Episcleral Venous
Pressure in Glaucoma
Intraocular pressure is governed by the balance between aqueous humor production and its

drainage through the trabecular and uveoscleral outflow pathways. The conventional outflow

pathway, which accounts for the majority of aqueous humor drainage, terminates in the

episcleral veins.[2] Consequently, the pressure within these veins, the EVP, establishes a floor

below which IOP cannot be reduced by conventional means.[2] In healthy individuals, EVP is a
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relatively stable component of IOP; however, its elevation can contribute to the pathogenesis of

glaucoma. Foslevcromakalim represents a new class of ocular hypotensive agents that

uniquely target the modulation of EVP.

Mechanism of Action: KATP Channel Activation and
Vasodilation
Foslevcromakalim is a phosphate ester prodrug that, upon topical administration to the eye, is

converted by alkaline phosphatases present in ocular tissues into its active moiety,

levcromakalim.[3] Levcromakalim is a selective opener of ATP-sensitive potassium (KATP)

channels.[1] These channels are present in the smooth muscle cells of the vasculature,

including the episcleral veins.

The activation of KATP channels in these venous smooth muscle cells leads to an efflux of

potassium ions, causing hyperpolarization of the cell membrane. This hyperpolarization inhibits

the influx of calcium through voltage-gated calcium channels, resulting in smooth muscle

relaxation and vasodilation. The widening of the episcleral veins reduces resistance to aqueous

humor outflow from Schlemm's canal, thereby lowering EVP and, consequently, IOP.[4][5]

Signaling Pathway of Levcromakalim in Episcleral
Venous Smooth Muscle
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Caption: Signaling pathway of Foslevcromakalim in reducing episcleral venous pressure.

Data Presentation: Preclinical and Clinical Findings
The ocular hypotensive effects of Foslevcromakalim and its active metabolite have been

evaluated in a variety of preclinical models and in human clinical trials.
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Table 1: Preclinical Efficacy of Foslevcromakalim (QLS-
101) and Related Compounds

Compound
Species/Mo
del

Dose/Conce
ntration

IOP
Reduction

EVP
Reduction

Reference

QLS-101
C57BL/6J

Mice

0.2% once

daily

2.1 ± 0.4

mmHg (after

5 days)

Not Reported [3]

QLS-101
C57BL/6J

Mice

0.4% once

daily

4.8 ± 0.7

mmHg

(sustained for

24h)

Not Reported [3]

CKLP1
Normotensive

Dogs

10 mM once

daily

18.9% ±

1.1%
Not Reported [6]

CKLP1
African Green

Monkeys

10 mM once

daily

16.7% ±

6.7%
Not Reported [6]

Latanoprost Balb/c Mice 0.005%

Reduced

from 11.1 to

7.7 mmHg

Reduced

from 5.0 to

3.7 mmHg

[7]

*CKLP1 is a cromakalim prodrug closely related to Foslevcromakalim.

Table 2: Pharmacokinetic Parameters of
Foslevcromakalim (QLS-101) and Levcromakalim
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Parameter Species
Dose
(Topical)

QLS-101
Levcromak
alim

Reference

Plasma T1/2

(h)
Rabbits

0.8–3.2

mg/eye/day
5.50–8.82

Similar to

QLS-101
[8]

Plasma T1/2

(h)
Dogs

0.8–3.2

mg/eye/day
3.32–6.18

Similar to

QLS-101
[8]

Plasma

Cmax

(ng/mL)

Dogs
10 mM once

daily
10.6 ± 1.6 1.2 ± 0.2 [6]

Plasma Tmax

(min)
Dogs

10 mM once

daily
80.0 ± 34.6 120 [6]

Clinical Trial Summary
Phase 2 clinical trials (QC-201) for Foslevcromakalim (QLS-101) in patients with primary

open-angle glaucoma (POAG) or ocular hypertension have demonstrated a favorable safety

and tolerability profile, with no evidence of hyperemia (eye redness).[4][5] The trials also

showed a positive efficacy signal in lowering IOP.[4][5] A second-generation formulation, QLS-

111, in a Phase 2 study of 62 adults with POAG or OHT, showed that a 0.015% concentration

dosed in the evening resulted in a mean IOP reduction of 3.7 mmHg from baseline.[9] In a

separate study, QLS-111 as an adjunct to latanoprost demonstrated a further 3.2 mmHg to 3.6

mmHg reduction in IOP.[9]

Experimental Protocols
In Vivo Measurement of Episcleral Venous Pressure in
Mice
This protocol is adapted from methodologies utilizing constant-flow infusion to determine

aqueous humor dynamics.

Objective: To measure EVP in anesthetized mice.

Materials:
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Anesthesia (e.g., ketamine/xylazine cocktail)

30-gauge microneedle

Pressure transducer

Microdialysis infusion pump

Reservoir manometer

Stereomicroscope

Sterile saline solution (BSS-Plus®)

Procedure:

Anesthetize the mouse according to approved institutional protocols.

Place the mouse on a heated platform to maintain body temperature.

Under a stereomicroscope, cannulate the anterior chamber of the eye with a 30-gauge

microneedle connected to the pressure transducer and infusion system.

Record the baseline IOP.

Switch the infusion line to the reservoir manometer.

Gradually lower the height of the reservoir, thereby decreasing the intracameral pressure at

a controlled rate (e.g., 0.5 mmHg/min).

Carefully observe the limbal area for the first sign of blood reflux into Schlemm's canal from

the episcleral veins.

The pressure recorded at the moment of blood reflux is designated as the EVP.

Repeat the measurement multiple times in the same eye to ensure reproducibility.
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System Setup

Measurement Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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